4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline

• IUPAC Name: 4-(4-ethylpiperazin-1-yl)-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline
• InChI: InChI=1S/C16H20N6/c1-3-20-8-10-21(11-9-20)15-16-19-18-12(2)22(16)14-7-5-4-6-13(14)17-15/h4-7H,3,8-11H2,1-2H3
• InChI Key: YZACUYIQRBPZPP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=CC=CC=C3N4C2=NN=C4C
• Molecular Formula: C16H20N6
• Molecular Weight: 296.37 g/mol

Description

4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline, also known as CGS 15943, is a potent and selective adenosine receptor antagonist. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.

Mechanism of Action

4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 is a selective antagonist of the adenosine receptor, which plays a crucial role in various physiological processes, including neurotransmission, inflammation, and immune response. By blocking the adenosine receptor, 4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 inhibits the downstream signaling pathways, leading to a reduction in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 has been shown to have various biochemical and physiological effects, including reducing oxidative stress, inflammation, and cell proliferation. It has also been shown to improve cardiac function and reduce ischemia-reperfusion injury. Additionally, it has been shown to have neuroprotective effects in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 has several advantages for lab experiments, including its high potency and selectivity for the adenosine receptor. However, its solubility and stability can be a limitation in some experiments. Additionally, its potential toxicity and side effects should be carefully considered when designing experiments.

Future Directions

There are several future directions for research on 4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943. One potential area of research is the development of novel analogs with improved potency, selectivity, and pharmacokinetic properties. Another area of research is the identification of new therapeutic applications for 4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943, including its potential use in immunotherapy and gene therapy. Additionally, further studies are needed to fully understand the mechanism of action of 4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 and its potential side effects.

Synthesis Methods

The synthesis of 4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 involves the reaction of 2-chloro-3-nitroquinoxaline with ethyl piperazine and 1-methyl-1H-[1,2,4]triazole-3-carboxylic acid in the presence of a base. The resulting intermediate is then reduced to yield 4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

4-(4-ethyl-1-piperazinyl)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline 15943 has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells by blocking the adenosine receptor signaling pathway. In neurodegenerative disorders, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In cardiovascular diseases, it has been shown to improve cardiac function and reduce ischemia-reperfusion injury.